3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone

• Molecular Formula: C21H15F3N4O2
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• InChI: InChI=1S/C21H15F3N4O2/c22-21(23,24)18-10-15(17-6-3-9-30-17)25-19-11-16(26-28(18)19)20(29)27-8-7-13-4-1-2-5-14(13)12-27/h1-6,9-11H,7-8,12H2
• InChI Key: VUEGCYLRSGBWDK-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=NN4C(=CC(=NC4=C3)C5=CC=CO5)C(F)(F)F

Description

3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, 3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone may also induce cell death in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects
Studies have shown that 3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone can induce cell death in cancer cells, making it a potential candidate for the development of new cancer therapies. Additionally, this compound may also have other biochemical and physiological effects, such as anti-inflammatory and antioxidant effects. However, further research is needed to fully understand the potential effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone in lab experiments is its potential as an anticancer agent. This compound may also have other potential applications in scientific research, such as anti-inflammatory and antioxidant effects. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action. Additionally, further research is needed to fully understand the potential effects of this compound.

Future Directions

There are several potential future directions for research on 3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone. One area of research could involve further investigating the mechanism of action of this compound, in order to better understand its potential applications in scientific research. Additionally, further research could focus on the development of new anticancer therapies based on this compound. Other potential future directions could include investigating the potential anti-inflammatory and antioxidant effects of this compound, as well as exploring its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been described in several research papers. One of the most commonly used methods involves the reaction of 2-aminobenzamide with furfural in the presence of an acid catalyst. The resulting intermediate is then reacted with 7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbaldehyde to yield the final product.

Scientific Research Applications

3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research involves the use of this compound as a potential anticancer agent. Studies have shown that 3,4-dihydroisoquinolin-2(1H)-yl[5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone can induce cell death in cancer cells, making it a potential candidate for the development of new cancer therapies.